Cas no 585-07-9 (tert-Butyl Methacrylate)

• Product Name: tert-Butyl Methacrylate
• CAS No: 585-07-9
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD00048245
• CID: 38513
• PubChem ID: 11448
• Update Time: 2025-11-02

tert-Butyl Methacrylate Chemical and Physical Properties

Names and Identifiers

• tertiary-Butyl Methacrylate
• Butylmethacrylatetechnicalca
• ButylMethacrylate
• Tert-Butyl methacrylate
• tert-Butyl Methacrylate Monomer (stabilized with MEHQ)
• tert-Butyl Methacrylate Monomer
• 1,1-dimethylethyl methacrylate
• 6-BroMohexanoic acid
• Methacrylic acid tert-butyl
• stabilizedwithmehq
• tau-butyl methacrylate
• TBMA
• T-BUTYL METHACRYLATE
• tert-butyl 2-methylprop-2-enoate
• tert-Butylmethacrylat
• Methacrylic Acid tert-Butyl Ester Monomer (stabilized with MEHQ)
• Methacrylicacid, tert-butyl ester (6CI,7CI,8CI)
• AcryesterTB
• Acryester TBMA
• Light Ester TB
• NSC 20957
• tert-Butyl 2-methylacrylate
• tert-Butyl 2-methylpropenoate
• tert-Butyl alcohol methacrylate
• tert-Butyl a-methacrylate
• tert-Butylmethacrylate
• 585-07-9
• DB-050494
• BRN 1746394
• 1,1-Dimethylethyl 2-methyl-2-propenoate
• Q27277818
• tert-Butyl methacrylate; >98%, stab with MEHQ
• InChI=1/C8H14O2/c1-6(2)7(9)10-8(3,4)5/h1H2,2-5H3
• MFCD00048245
• CS-W018287
• TERT-BUTYL .ALPHA.-METHACRYLATE
• 2-methyl-2-propenoic acid tert-butyl ester
• 2-Propenoic acid, 2-methyl-, 1,1-dimethylethyl ester
• AKOS015917392
• tert-Butyl 2-methylacrylate #
• 25189-00-8
• M0326
• EC 209-548-7
• CCRIS 7039
• F20306
• EN300-157895
• UNII-F9029V5818
• MFCD00084454
• Methacrylic acid, tert-butyl ester
• SCHEMBL33412
• tert-Butyl methacrylate resin
• NS00009941
• methacrylic acid tert-butyl ester
• A831903
• NSC-20957
• tert-Butyl Methacrylate Monomer, (stabilized with MEHQ)
• AS-81750
• SJMYWORNLPSJQO-UHFFFAOYSA-
• TBMA(STABILIZED WITH MEHQ)
• SB66338
• NSC20957
• F9029V5818
• tertiarybutyl methacrylate
• tert-Butyl methacrylate, 98%, contains 200 ppm monomethyl ether hydroquinone as inhibitor
• DTXSID3060405
• EINECS 209-548-7
• J-524785
• BUTYL METHACRYLATE, TERT-
• Methacrylic Acid tert-Butyl Ester Monomer
• 209-548-7
• TERT-BUTYL ALPHA-METHACRYLATE
• T-BUTYL METHACRYLATE [INCI]
• DTXCID8042399
• AAA58507
• tert-Butyl Methacrylate

• MDL： MFCD00048245
• Inchi： 1S/C8H14O2/c1-6(2)7(9)10-8(3,4)5/h1H2,2-5H3
• InChI Key： SJMYWORNLPSJQO-UHFFFAOYSA-N
• SMILES： CC(C(OC(C)(C)C)=O)=C

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.875 g/mL at 25 °C(lit.)
• Melting Point: -60°C
• Boiling Point: 136°C(lit.)
• Flash Point: Fahrenheit: 86 ° f < br / > Celsius: 30 ° C < br / >
• Refractive Index: n20/D 1.415(lit.)
• PSA: 26.30000
• LogP: 1.90420

tert-Butyl Methacrylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：3272
• WGK Germany：1
• Hazard Category Code： 10-38
• Safety Instruction： S16
• RTECS：OZ3675500
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on tert-Butyl Methacrylate

Recent Advances in the Application of tert-Butyl Methacrylate (CAS: 585-07-9) in Chemical and Biomedical Research

tert-Butyl Methacrylate (tBMA, CAS: 585-07-9) is a versatile monomer widely used in polymer chemistry, biomedical engineering, and pharmaceutical applications. Recent studies have highlighted its significance in the development of advanced materials, drug delivery systems, and biocompatible coatings. This research briefing synthesizes the latest findings on tBMA, focusing on its chemical properties, synthesis methods, and emerging applications in the chemical and biomedical fields.

One of the key advancements in the use of tBMA is its role in the synthesis of stimuli-responsive polymers. Researchers have demonstrated that tBMA-based copolymers exhibit tunable properties, such as pH- and temperature-sensitive behavior, making them ideal for targeted drug delivery. For instance, a 2023 study published in the Journal of Controlled Release reported the development of tBMA-containing hydrogels that release anticancer drugs in response to the acidic microenvironment of tumors. This innovation underscores the potential of tBMA in precision medicine.

In addition to drug delivery, tBMA has been explored for its biocompatibility and mechanical properties in tissue engineering. A recent study in Biomaterials Science (2024) utilized tBMA to fabricate scaffolds with enhanced mechanical strength and biodegradability, suitable for bone regeneration. The study emphasized the monomer's ability to form cross-linked networks that mimic the extracellular matrix, promoting cell adhesion and proliferation. These findings open new avenues for tBMA in regenerative medicine.

From a chemical synthesis perspective, advancements in the catalytic polymerization of tBMA have been reported. A 2024 article in ACS Macro Letters detailed a novel photoredox catalysis method that enables the controlled polymerization of tBMA under mild conditions, reducing energy consumption and improving yield. This method addresses previous challenges related to the monomer's reactivity and offers a greener alternative for industrial-scale production.

Despite these promising developments, challenges remain in the large-scale application of tBMA, particularly concerning its potential cytotoxicity at high concentrations. Recent toxicological studies, such as those published in Toxicology in Vitro (2023), have investigated the safety profile of tBMA-derived polymers, emphasizing the need for rigorous biocompatibility testing. Future research should focus on optimizing tBMA-based formulations to balance efficacy and safety.

In conclusion, tert-Butyl Methacrylate (CAS: 585-07-9) continues to be a focal point in chemical and biomedical research due to its versatility and functional properties. The latest studies highlight its potential in drug delivery, tissue engineering, and sustainable polymer synthesis, while also calling for further investigation into its long-term biocompatibility. As research progresses, tBMA is poised to play an increasingly critical role in advancing both materials science and medical technologies.